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Compound of Interest

Compound Name: 6-Chloro-2-naphthol

Cat. No.: B1361063

An In-depth Technical Guide to 6-Chloro-2-naphthol

Introduction

6-Chloro-2-naphthol, with the CAS number 40604-49-7, is a halogenated derivative of 2-
naphthol. It serves as a valuable building block in organic synthesis and is of interest to
researchers in medicinal chemistry and materials science.[1][2] Its chemical structure consists
of a naphthalene core with a hydroxyl group at the 2-position and a chlorine atom at the 6-
position. This guide provides a comprehensive overview of its physical and chemical
properties, experimental protocols, and safety information, tailored for researchers, scientists,
and drug development professionals.

Physical and Chemical Properties

The physical and chemical properties of 6-Chloro-2-naphthol are summarized in the tables
below. This data is essential for its handling, application in reactions, and analytical
characterization.

General and Physical Properties
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Property Value Source(s)
Molecular Formula C10H7CIO [1103114]
Molecular Weight 178.61 - 178.62 g/mol [11[31[41[5]
Appearance Pale brown solid [1][5]
Melting Point 116.5°C [1][5]
Boiling Point 254.41 °C (rough estimate) [1][5]
_ 1.333 £ 0.06 g/cm3 (20 °C, 760
Density [1][5]
Torr)
N Almost insoluble in water
Solubility [3]
(0.093 g/L at 25 °C)
Room temperature, stored
Storage Temperature ) [1][5]
under nitrogen
Computed and Chemical Properties
Property Value Source(s)
pKa 9.31 £ 0.40 (Predicted) [11[5]
XLogP3-AA 3.8 [4]
Topological Polar Surface Area  20.2 A2 [31[4]
Heavy Atom Count 12 [3]

Refractive Index

1.4575 (estimate)

[1]5]

Monoisotopic Mass

178.0185425 Da

[3]4]

Spectral Data

Spectral data is crucial for the structural elucidation and purity assessment of 6-Chloro-2-

naphthol. While the full spectra are not provided here, the availability of various spectral

analyses has been documented.
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» 'H NMR: Proton Nuclear Magnetic Resonance data is available for 6-Chloro-2-naphthol
and its derivatives, which helps in determining the proton environment in the molecule.[6][7]

e 13C NMR: Carbon-13 Nuclear Magnetic Resonance data provides information about the
carbon skeleton of the molecule.[8][9]

» IR Spectra: Infrared spectroscopy can be used to identify the functional groups present, such
as the O-H and C-Cl bonds.[4]

e Mass Spectrometry (MS): Mass spectrometry data confirms the molecular weight and
fragmentation pattern of the compound.[7]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 6-Chloro-2-naphthol are outlined
below.

Synthesis of 6-Chloro-2-naphthol

A common synthetic route to produce halo-substituted naphthols involves the halogenation of a
naphthol precursor followed by reduction. While a direct protocol for 6-chloro-2-naphthol is
not detailed, a representative procedure can be adapted from the synthesis of 6-bromo-2-
naphthol.[10][11]

Step 1: Dibromination of 2-Naphthol
 In areaction vessel, dissolve 2-naphthol in glacial acetic acid.

» Slowly add a solution of bromine in glacial acetic acid to the 2-naphthol solution while
maintaining a controlled temperature.

o After the addition is complete, allow the reaction to proceed for a specified time to yield 1,6-
dibromo-2-naphthol.[11]

Step 2: Reduction to 6-Bromo-2-naphthol

 To the solution containing 1,6-dibromo-2-naphthol, add water and heat the mixture.
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Introduce a reducing agent, such as tin powder or iron powder, in portions.[10][11]

Continue heating until the reduction is complete.

Filter the hot solution to remove any unreacted metal.

Cool the filtrate and precipitate the product by adding it to cold water.

Collect the crude 6-bromo-2-naphthol by filtration.

A similar chlorination and reduction sequence would be expected to yield 6-chloro-2-naphthol.

Purification Protocol

e The crude product can be washed with water to remove inorganic impurities.[10]

» Further purification can be achieved by recrystallization from a suitable solvent system, such
as ethanol/water, to obtain a product of higher purity.[8]

e The purified product should be dried under vacuum at a moderate temperature.

Analytical Workflow

The purity and identity of 6-Chloro-2-naphthol can be confirmed using modern analytical
techniques.

o Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent like
methanol or acetonitrile.

o Chromatographic Separation: Inject the sample into a High-Performance Liquid
Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system
equipped with a suitable column (e.g., C18) to separate the compound from any impurities.

[7]

» Detection and Analysis: Use a UV detector to monitor the elution of the compound. For
structural confirmation, a mass spectrometer (LC-MS) can be coupled to the
chromatography system to obtain the mass-to-charge ratio of the analyte.[7]
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e Data Interpretation: Analyze the resulting chromatogram and mass spectrum to determine
the purity and confirm the identity of 6-Chloro-2-naphthol.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the synthesis and analysis of 6-
Chloro-2-naphthol.

Caption: A logical workflow for the synthesis of 6-Chloro-2-naphthol.

Caption: A typical analytical workflow for 6-Chloro-2-naphthol.

Safety and Handling

6-Chloro-2-naphthol is classified as a hazardous substance and should be handled with
appropriate safety precautions.

Hazard Identification:

o GHS Classification: Acute toxicity (Oral, Category 4), Acute toxicity (Inhalation, Category 4),
Serious eye damage (Category 1), Skin sensitization (Category 1), Short-term (acute)
aquatic hazard (Category 1).

¢ Signal Word: Danger
e Hazard Statements:

H302 + H332: Harmful if swallowed or if inhaled.

[¢]

o

H317: May cause an allergic skin reaction.

o

H318: Causes serious eye damage.

[¢]

H400: Very toxic to aquatic life.

Precautionary Measures:
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Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face
protection.[12][13]

Handling: Avoid breathing dust.[12] Use only outdoors or in a well-ventilated area. Wash skin
thoroughly after handling.[13] Do not eat, drink, or smoke when using this product.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[12]
First Aid:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
attention.[12]

o Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing.[12]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[12]

o Ingestion: Clean mouth with water and get medical attention.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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